3-(5-methyl-2-furyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-(5-methylfuran-2-yl)-1H-pyrazole-4-carbaldehyde
• InChI: InChI=1S/C9H8N2O2/c1-6-2-3-8(13-6)9-7(5-12)4-10-11-9/h2-5H,1H3,(H,10,11)
• InChI Key: JWGODRWFMKXNGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C(C=NN2)C=O
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID30429407
• Molecular Weight: 176.17 g/mol
• CAS RN: 1006464-09-0

Description

3-(5-methyl-2-furyl)-1H-pyrazole-4-carbaldehyde (also known as 5-methyl-2-furyl-3-pyrazolecarboxaldehyde) is a heterocyclic compound belonging to the pyrazole family of compounds. It is a colorless solid that is soluble in polar organic solvents. This compound has been studied for its potential use in various scientific research applications.

Scientific Research Applications

Synthetic Utility and Heterocyclic Compound Formation

The compound 3-(5-methyl-2-furyl)-1H-pyrazole-4-carbaldehyde serves as a versatile precursor in the synthesis of a wide array of heterocyclic compounds. It has been used in reactions to create novel pyrazole, isoxazolo, pyrido, and pyrimido annelated carbazoles. These compounds have been synthesized utilizing different conditions and reagents, highlighting the broad applicability of this chemical in creating complex molecular structures with potential for further chemical investigation and applications in materials science (Sridharan & Prasad, 2011).

Antimicrobial Properties

N-acetyl pyrazole derivatives synthesized from 3-(5-methyl-2-furyl)-1H-pyrazole-4-carbaldehyde have shown promising antibacterial and antifungal activities. These derivatives were synthesized through a cyclocondensation reaction and exhibited significant activity against both Gram-positive and Gram-negative bacterial strains, as well as antifungal activity against Aspergillus niger. This suggests potential applications in developing new antimicrobial agents (Dhaduk & Joshi, 2022).

Crystal Structure Analysis

The crystal structure of related pyrazole derivatives, such as 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, has been determined, providing insights into the molecular geometry and intermolecular interactions of these compounds. Such analyses are crucial for understanding the chemical behavior and reactivity of these molecules, facilitating their application in crystal engineering and the design of materials with specific properties (Xu & Shi, 2011).

Biological Investigations and Molecular Docking

Further extending the application of pyrazole derivatives, a series of compounds including 3-{5-methyl-1-[2-methyl-3-(trifluoromethyl) phenyl/substituted phenyl]-1H-1,2,3-triazol-4-yl}-1-(aryl)-1H-pyrazole-4-carbaldehyde derivatives were synthesized. These compounds underwent in vitro biological assays for antibacterial, antifungal, and antioxidant activities. Molecular docking studies supported their potential as effective antimicrobial agents, showcasing the utility of 3-(5-methyl-2-furyl)-1H-pyrazole-4-carbaldehyde derivatives in the discovery and development of new pharmaceuticals (Bhat et al., 2016).